Cas no 1089189-34-3 ((2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid)

• Product Name: (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid
• CAS No: 1089189-34-3
• MF: C₁₂H₁₀BBrO₂
• MW: 276.921602725983
• CID: 4764714
• PubChem ID: 130113640
• Update Time: 2026-02-26

(2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2'-bromo-[1,1'-biphenyl]-2-yl)boronic acid
• BrC1=C(C=CC=C1)C1=C(C=CC=C1)B(O)O
• b-(2'-bromo[1,1'-biphenyl]-2-yl)-boronic acid
• 2'-Brormoobiphenyl-2-ylboronicacid
• MFCD25973301
• (2''-Bromo-[1,1''-biphenyl]-2-yl)boronic Acid
• [2-(2-bromophenyl)phenyl]boronic acid
• 1089189-34-3
• IMidazo[1,2-a]pyridine, 5-chloro-8-iodo-
• F75957
• (2'-bromo-[1,1'-biphenyl]-2-yl)boronicacid
• 2'-Bromobiphenyl-2-ylboronic acid
• BXYVFENPSFGAIM-UHFFFAOYSA-N
• (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid

• Inchi： 1S/C12H10BBrO2/c14-12-8-4-2-6-10(12)9-5-1-3-7-11(9)13(15)16/h1-8,15-16H
• InChI Key： BXYVFENPSFGAIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 275.99572g/mol
• Monoisotopic Mass: 275.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid

Comprehensive Overview of (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid (CAS No. 1089189-34-3)

(2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid (CAS No. 1089189-34-3) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its biphenyl backbone and bromo substituent, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features make it invaluable for constructing complex molecules, particularly in drug discovery and agrochemical development.

The growing interest in boronic acid compounds stems from their exceptional reactivity and compatibility with diverse reaction conditions. Researchers frequently search for "boronic acid applications" or "Suzuki coupling reagents," highlighting the demand for high-quality intermediates like (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid. This compound’s bromine functional group enhances its utility in sequential functionalization, enabling the synthesis of advanced materials and bioactive molecules.

In the context of trending topics, (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid aligns with the surge in "green chemistry" initiatives. Its role in catalytic transformations reduces waste and improves atom economy, addressing environmental concerns. Additionally, queries like "how to handle boronic acids" or "stability of biphenyl boronic acids" reflect user interest in practical handling and storage protocols, which are crucial for maintaining the compound’s integrity.

From a technical perspective, CAS No. 1089189-34-3 exhibits excellent solubility in common organic solvents, such as THF and DMSO, facilitating its use in homogeneous reaction systems. Its molecular weight and purification methods are frequently discussed in academic forums, underscoring the need for precise characterization techniques like NMR spectroscopy and HPLC analysis.

The pharmaceutical industry heavily relies on biphenyl-based boronic acids for developing kinase inhibitors and protease-targeting drugs. Recent studies on "boronic acid drugs" and "biphenyl scaffolds in medicine" highlight this compound’s relevance in combating diseases like cancer and diabetes. Its structural modularity allows for tailored modifications, meeting the demands of personalized medicine.

In material science, (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid contributes to the design of organic electronic materials, such as OLEDs and photovoltaic devices. Searches for "boronic acids in optoelectronics" or "biphenyl monomers for polymers" emphasize its role in advancing sustainable technologies. The compound’s thermal stability and electronic properties make it a preferred choice for high-performance applications.

Quality control is paramount for CAS No. 1089189-34-3, with users often inquiring about "certificates of analysis for boronic acids" or "purity standards." Reputable suppliers provide detailed technical data sheets, ensuring compliance with industry benchmarks. Proper storage under inert conditions preserves its reactivity and extends shelf life.

In summary, (2'-Bromo-[1,1'-biphenyl]-2-yl)boronic acid (CAS No. 1089189-34-3) is a pivotal compound bridging multiple scientific disciplines. Its adaptability to cross-coupling chemistry, combined with its applications in drug development and advanced materials, solidifies its position as a staple in research and industrial settings. As innovations in catalytic processes and functional materials evolve, this boronic acid derivative will continue to play a transformative role.